![molecular formula C23H23NO2 B4265289 2-methoxy-N-(4-methylbenzyl)-2,2-diphenylacetamide](/img/structure/B4265289.png)
2-methoxy-N-(4-methylbenzyl)-2,2-diphenylacetamide
Overview
Description
2-methoxy-N-(4-methylbenzyl)-2,2-diphenylacetamide, also known as MMBA, is a synthetic compound that has been extensively studied for its potential therapeutic properties. MMBA belongs to the class of compounds known as N-acylphenylalanines, which have been shown to exhibit a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 2-methoxy-N-(4-methylbenzyl)-2,2-diphenylacetamide is not fully understood. However, it has been proposed that this compound may act as a modulator of the GABAergic system, which is involved in the regulation of neuronal excitability. This compound may also act on other neurotransmitter systems, such as the glutamatergic and serotonergic systems.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. This compound has also been shown to reduce seizure activity in animal models of epilepsy. In addition, this compound has been shown to have antioxidant properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-methoxy-N-(4-methylbenzyl)-2,2-diphenylacetamide in lab experiments is that it is a synthetic compound, which allows for greater control over its properties and purity. This compound has also been extensively studied, which means that there is a large body of literature available on its properties and potential therapeutic applications. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects.
Future Directions
There are a number of future directions for research on 2-methoxy-N-(4-methylbenzyl)-2,2-diphenylacetamide. One area of research could be to investigate the potential of this compound as a treatment for other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another area of research could be to investigate the potential of this compound as a treatment for cancer, as it has been shown to have anticancer properties in some studies. Additionally, further studies could be conducted to investigate the mechanism of action of this compound and to identify potential targets for its therapeutic effects.
Scientific Research Applications
2-methoxy-N-(4-methylbenzyl)-2,2-diphenylacetamide has been studied extensively for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities in animal models. This compound has also been studied for its potential as a treatment for neuropathic pain, epilepsy, and other neurological disorders.
properties
IUPAC Name |
2-methoxy-N-[(4-methylphenyl)methyl]-2,2-diphenylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO2/c1-18-13-15-19(16-14-18)17-24-22(25)23(26-2,20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-16H,17H2,1-2H3,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDYBKFCFDUMHCM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.